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Compound of Interest

Compound Name: Phenyl trifluoromethanesulfonate

Cat. No.: B098758

An In-depth Technical Guide to the Safety and Handling of Phenyl Trifluoromethanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for phenyl
trifluoromethanesulfonate (phenyl triflate), a versatile reagent frequently used in organic
synthesis, particularly in cross-coupling reactions and as an arylating agent.[1][2] Adherence to
strict safety protocols is essential due to its hazardous properties.

Hazard Identification and Classification

Phenyl trifluoromethanesulfonate is classified as a hazardous substance. It is crucial to
understand its potential dangers before handling.

e GHS Classification: The substance is classified as:

[¢]

Acute Toxicity, Oral (Category 3)[3]

o

Acute Toxicity, Dermal (Category 3)[3]

o

Skin Corrosion (Category 1B)[1][3]

[¢]

Serious Eye Damage (Category 1)[4]
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o Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation) (Category 3)
[4]

 Signal Word: Danger[1][4]

e Hazard Statements:

o

H301 + H311: Toxic if swallowed or in contact with skin.[1][3]

o

H314: Causes severe skin burns and eye damage.[3][4][5]

[¢]

H335: May cause respiratory irritation.[4]

[¢]

H227: Combustible liquid.[6]
o Precautionary Statements: Key precautionary measures include, but are not limited to:
o P260: Do not breathe fumes, mist, vapors, or spray.[4][5]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4][5]

[6]
o P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[7]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water or shower.[5]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]

o P405: Store locked up.[4][5]
o P501: Dispose of contents/container to an approved waste disposal plant.[4][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of phenyl trifluoromethanesulfonate
is provided in the table below.
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Property Value Reference(s)
Molecular Formula C7HsF303S [2][3]
Molecular Weight 226.17 g/mol [2][3]
Colorless to almost colorless
Appearance o [2][6]
clear liquid

99-100 °C at 60 mmHg 62 °C

Boiling Point 2 13 mmHg [1][2](8]
Density 1.396 g/mL at 25 °C [1][8]
Refractive Index n20/D 1.435 [1]8]
Flash Point 71 °C (159.8 °F) - closed cup (1107191

Room temperature, in a cool,
Storage Temperature dark place is recommended [2][6]
(<15°C).

Safe Handling and Storage

Proper handling and storage are critical to minimize risk.

Handling

e Engineering Controls: Always work in a well-ventilated area, preferably within a certified
chemical fume hood.[4][5] Emergency eye wash fountains and safety showers must be
readily available in the immediate vicinity of potential exposure.[4]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[4][6] Wash hands
thoroughly after handling.[4][5] Contaminated work clothes should be laundered separately
before reuse.[5]

o Procedural Precautions: Avoid all personal contact, including inhalation of vapors.[5] Do not
breathe fumes, mist, or spray.[4] Keep containers securely sealed when not in use.[5] Keep
away from heat, sparks, open flames, and hot surfaces.[6]
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Storage

» Conditions: Store in a cool, dry, and well-ventilated area.[5][6] Keep the container tightly
closed.[4]

o Moisture Sensitivity: The product is moisture-sensitive; store under an inert gas atmosphere.

[4]

e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[4] Do not
use aluminum or galvanized containers.[5]

e Security: The storage area should be locked up or accessible only to authorized personnel.

[4]
Personal Protective Equipment (PPE)

Comprehensive PPE is mandatory when handling phenyl trifluoromethanesulfonate.

e Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.
[10] A face shield should be worn over goggles for maximum protection against splashes.[4]
[11]

e Skin Protection:

o Hand Protection: Wear chemical-resistant gloves such as nitrile or butyl rubber.[4][12]
Consult the glove manufacturer's resistance guide for specific breakthrough times.

o Body Protection: Wear a fully buttoned laboratory coat.[4][10] For tasks with a higher risk
of splashing, a chemical-resistant apron or suit is recommended.[11]

o Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are
generated, use a NIOSH/MSHA-approved air-purifying respirator with appropriate cartridges
(e.g., type ABEK).[1][4][10]

e Foot Protection: Closed-toe, chemical-resistant shoes must be worn.[4][10]

First Aid Measures
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Immediate action is required in case of exposure.

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If
breathing has stopped, provide artificial respiration.[4][13] Seek immediate medical attention.

[4]

o Skin Contact: Immediately take off all contaminated clothing.[5] Rinse the affected skin with
plenty of soap and water.[4][13] Seek immediate medical attention.[4]

» Eye Contact: Immediately flush eyes with large amounts of running water for at least 15-20
minutes, making sure to lift the upper and lower eyelids occasionally.[4][13] Remove contact
lenses if present and easy to do.[4] Seek immediate medical attention, preferably from an
ophthalmologist.

 Ingestion: Do NOT induce vomiting.[4][5] Rinse the mouth with water.[4] Never give anything
by mouth to an unconscious person.[4] Seek immediate medical attention.[4]

Fire-Fighting Measures
Phenyl trifluoromethanesulfonate is a combustible liquid.[6]

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[4][5][6] A water spray can be used to cool exposed containers.[4]

e Specific Hazards: Heating may cause the violent rupture of containers.[5] Combustion can
produce acrid smoke and corrosive, toxic fumes, including carbon monoxide (CO) and
carbon dioxide (CO2).[5][7]

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective, gas-tight chemical clothing.[4]

Spill and Leak Procedures

e Minor Spills:
o Evacuate unnecessary personnel.[4]

o Ensure adequate ventilation.[4]
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o Wearing appropriate PPE, contain and absorb the spill with inert material such as sand,
earth, or vermiculite.[5]

o Collect the absorbed material into a suitable, labeled container for disposal.[5]
o Major Spills:
o Evacuate the area immediately.
o Contact emergency services.
o Only qualified personnel equipped with suitable protective equipment should intervene.[4]

Disposal Considerations

Dispose of this chemical and its container as hazardous waste.[14] All disposal practices must
be in accordance with local, state, and federal regulations.[14] Do not allow the chemical to
enter sewers or public waters.[4]

Experimental Protocol: Palladium-Catalyzed Suzuki
Cross-Coupling

The following is a representative protocol for using phenyl trifluoromethanesulfonate in a
common synthetic application, emphasizing safety procedures.[1][15]

Objective: To perform a Suzuki cross-coupling reaction between an aryl boronic acid and
phenyl trifluoromethanesulfonate.

Methodology:
e Preparation (in a fume hood):
o Don all required PPE (safety goggles, face shield, lab coat, nitrile gloves).

o Ensure a nitrogen or argon source with a bubbler is available for creating an inert
atmosphere.
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o Set up a clean, dry, three-necked round-bottom flask equipped with a reflux condenser, a
magnetic stir bar, and a nitrogen/argon inlet.

Reagent Addition (under inert atmosphere):

o To the flask, add the aryl boronic acid (1.2 equivalents), palladium catalyst (e.qg.,
Pd(PPhs)4, 0.05 equivalents), and a base (e.g., K2COs, 2.0 equivalents).

o Add the solvent (e.g., toluene/water mixture).

o Using a syringe, carefully add the phenyl trifluoromethanesulfonate (1.0 equivalent) to
the reaction mixture while stirring.

Reaction:

o Heat the mixture to the required temperature (e.g., 80-100 °C) using a heating mantle with
a temperature controller.

o Allow the reaction to proceed with stirring for the designated time, monitoring by TLC or
GC/MS if necessary.

Work-up and Purification:

o Cool the reaction mixture to room temperature.

o Quench the reaction by adding water.

o Extract the product with an organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure.

o Purify the crude product using column chromatography.
Waste Disposal:

o All agueous and organic waste containing palladium and phenyl triflate residues must be
collected in a designated hazardous waste container.
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o Contaminated glassware should be rinsed with a suitable solvent, and the rinsate should
also be collected as hazardous waste.

Diagrams
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Caption: Workflow for the safe handling of Phenyl Trifluoromethanesulfonate.
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Caption: Decision tree for emergency response to an exposure or spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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